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Compound of Interest

Compound Name: Salbutamol-d9 (acetate)

Cat. No.: B15088746 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data and handling information for

Salbutamol-d9 (acetate), a deuterated isotopologue of the short-acting β2-adrenergic receptor

agonist, Salbutamol. The inclusion of deuterium atoms makes it a valuable internal standard in

pharmacokinetic and metabolic studies. Understanding its safety profile and proper handling

procedures is paramount for ensuring laboratory safety and data integrity.

Hazard Identification and Classification
Salbutamol-d9 (acetate) is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[1]

[2]

Eye Irritation 2A
H319: Causes serious eye

irritation.[1][2]

Skin Sensitization 1
H317: May cause an allergic

skin reaction.[1][2]

Hazardous to the Aquatic

Environment, Chronic
3

H412: Harmful to aquatic life

with long lasting effects.[1][2]
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GHS Pictogram:

GHS Exclamation Mark Pictogram

Signal Word: Warning[1][2]

Physical and Chemical Properties
The following table outlines the key physical and chemical properties of Salbutamol-d9
(acetate).

Property Value Source

Chemical Name

α¹-[[[1,1-di(methyl-d₃)ethyl-

2,2,2-d₃]amino]methyl]-4-

hydroxy-1,3-

benzenedimethanol acetate

[1][3]

Synonyms

(±)-Albuterol-d9 acetate, (±)-

Salbutamol-d9 acetate, DL-

Salbutamol-d9 acetate

[1][3]

CAS Number 1781417-68-2 [4][5][6]

Molecular Formula
C₁₃H₁₂D₉NO₃ ⋅ C₂H₄O₂ or

C₁₅H₁₆D₉NO₅
[5][6][7]

Molecular Weight 308.42 g/mol [5][6][7]

Appearance
Solid. A white or almost white,

crystalline powder.
[8]

Solubility

Sparingly soluble in water;

soluble in ethanol (96%);

slightly soluble in ether.

Methanol: Slightly Soluble.

[3][8]

Isotopic Purity ≥99% deuterated forms (d₁-d₉) [3]

Storage Temperature 2-8°C, Refrigerator [5][6]
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Handling and Storage
Proper handling and storage are crucial to minimize exposure and maintain the integrity of the

compound.

Safe Handling Protocol
A generalized workflow for the safe handling of Salbutamol-d9 (acetate) is depicted below.
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Safe Handling Workflow for Salbutamol-d9 (acetate)

Preparation

Handling

Post-Handling

Don appropriate PPE:
- Safety glasses

- Gloves
- Lab coat

Work in a well-ventilated area
 or fume hood

Remove all sources of ignition

Carefully dispense the required amount

Avoid generating dust Avoid contact with skin and eyes Avoid inhalation of dust/vapors

Decontaminate work surfaces Tightly seal the container

Store at 2-8°CDispose of waste according to regulations

Click to download full resolution via product page

Safe Handling Workflow
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Precautions for Safe Handling:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

Avoid prolonged or repeated exposure.[1]

Keep away from sources of ignition.[1][2]

Take precautionary measures against static discharge.[1]

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Storage Conditions
Store in a cool place.[9]

Keep the container tightly closed in a dry and well-ventilated place.[9]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[9]

Recommended storage temperature is 2-8°C.[5][6]

Exposure Control and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential to prevent

exposure.
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Control Parameter Recommendation

Engineering Controls

Use in a well-ventilated area. For operations

that may generate dust or aerosols, a fume

hood is recommended.

Eye/Face Protection
Wear safety glasses with side-shields or

goggles.[10]

Skin Protection
Wear impervious protective clothing, including

gloves (e.g., nitrile rubber) and a lab coat.[10]

Respiratory Protection

If dust or aerosols are generated, use a NIOSH-

approved respirator with an appropriate

particulate filter.[10]

First Aid Measures
In the event of exposure, follow these first aid measures.

First Aid Measures for Salbutamol-d9 (acetate) Exposure

First Aid Measures for Salbutamol-d9 (acetate) Exposure

First Aid Measures for Salbutamol-d9 (acetate) Exposure

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If breathing is difficult, give oxygen.

Seek medical attention.

Wash off with soap and plenty of water.
Remove contaminated clothing.

Seek medical attention if irritation persists.

Rinse thoroughly with plenty of water for at least 15 minutes.
Seek medical attention.

Rinse mouth with water.
Do NOT induce vomiting.

Seek immediate medical attention.

Click to download full resolution via product page

First Aid Response Flowchart
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General Advice: Consult a physician. Show this safety data sheet to the doctor in attendance.

If Inhaled: If breathed in, move person into fresh air. If not breathing, give artificial respiration.

[9]

In Case of Skin Contact: Wash off with soap and plenty of water.[9]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[9]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.[9]

Toxicological Information
Salbutamol-d9 (acetate) is expected to have a toxicological profile similar to its non-

deuterated counterpart.

Toxicity Metric Value Species

LD₅₀ (Oral) 1100 mg/kg Mouse (for Salbutamol)[11]

Acute Effects:

Harmful if swallowed.[1][2]

Causes serious eye irritation.[1][2]

May cause an allergic skin reaction.[1][2]

Chronic Effects:

Animal studies on Salbutamol have indicated a potential for adverse effects on the fetus.[10]

Long-term exposure to high doses of Salbutamol in animal studies has been associated with

effects such as tachycardia, inflammation of heart tissue, and benign tumors in the

mesovarium of rats. These are considered class-related effects due to excessive beta-

stimulant action.[12]
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Signaling Pathway Context
While Salbutamol is primarily known for its therapeutic effects as a bronchodilator, research

has also explored its role in other cellular processes. One study has implicated Salbutamol in

promoting tumorigenesis in gastric cancer cells through the β2-adrenergic receptor (β2-

AR)/ERK/EMT pathway.[4]

Simplified Salbutamol Signaling Pathway in Gastric Cancer Cells

Salbutamol

β2-Adrenergic Receptor
(β2-AR)

activates

ERK

activates

Epithelial-Mesenchymal
Transition (EMT)

promotes

Tumorigenesis

leads to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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